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Compound of Interest

Compound Name: Futoamide

Cat. No.: B1256265

Despite a comprehensive literature review, detailed information regarding the history, biological
activity, and mechanism of action of futoamide remains largely unavailable in published
scientific research. Futoamide, identified as (E,E)-Futoamide, is a natural product found in the
plant Piper longum, commonly known as long pepper. Its chemical formula is C18H23NO3, and
its IUPAC name is (2E,6E)-7-(1,3-benzodioxol-5-yl)-N-isobutyl-2,6-heptadienamide.

While the chemical structure of futoamide has been characterized, extensive searches of
scientific databases have not yielded any significant studies detailing its pharmacological
properties. There is a notable absence of published research on its mechanism of action,
guantitative biological data such as IC50 or EC50 values, or detailed experimental protocols
related to its activity.

Initial searches for "futoamide" were frequently confounded by results for "furosemide,” a
structurally unrelated synthetic loop diuretic. This highlights the obscurity of futoamide in the
scientific community. Further targeted searches using its specific chemical name and
association with Piper longum also failed to retrieve the in-depth technical information required
for a comprehensive review.

Numerous studies on Piper longum have focused on other amide alkaloids present in the plant,
with a significant body of research dedicated to compounds like piperine. While some reports
catalog the various phytochemicals isolated from Piper longum, they do not provide specific
biological data for futoamide.

Conclusion:
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At present, the available scientific literature is insufficient to construct an in-depth technical
guide or whitepaper on futoamide as requested. The core requirements, including a summary
of quantitative data, detailed experimental protocols, and visualizations of signaling pathways,
cannot be met due to the lack of primary research on this particular compound. Further
investigation into the biological activities of futoamide would be necessary to provide the level
of detail required by researchers, scientists, and drug development professionals.

¢ To cite this document: BenchChem. [Futoamide: An Obscure Natural Product with Limited
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256265#futoamide-literature-review-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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